4-{5-[(4-tert-butylbenzyl)sulfanyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}pyridine

Specification

• Molecular Formula: C21H24N4S
• Molecular Weight: 364.5 g/mol
• IUPAC Name: 4-[5-[(4-tert-butylphenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]pyridine
• Standard InChI: InChI=1S/C21H24N4S/c1-5-14-25-19(17-10-12-22-13-11-17)23-24-20(25)26-15-16-6-8-18(9-7-16)21(2,3)4/h5-13H,1,14-15H2,2-4H3
• Standard InChI Key: IIHQVNYORKMBDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CSC2=NN=C(N2CC=C)C3=CC=NC=C3

Introduction

The compound 4-{5-[(4-tert-butylbenzyl)sulfanyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}pyridine is a complex organic molecule that incorporates several functional groups, including a triazole ring, a pyridine ring, and a sulfanyl group linked to a tert-butylbenzyl moiety. This compound is structurally similar to 2-(4-Allyl-5-((4-tert-butylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine, which has been documented in PubChem with the CID 1997504.

Synthesis and Preparation

While specific synthesis details for 4-{5-[(4-tert-butylbenzyl)sulfanyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}pyridine are not available, compounds with similar structures often involve multi-step reactions including coupling reactions and functional group transformations. For example, compounds with similar triazole and pyridine structures may be synthesized through methods involving azide-alkyne cycloaddition or other cross-coupling reactions.

Data Tables

Given the lack of specific data on 4-{5-[(4-tert-butylbenzyl)sulfanyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}pyridine, we can look at analogous compounds for general insights:

Compound	Molecular Formula	CAS Number
2-(4-Allyl-5-((4-tert-butylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine	C21H24N4S	587014-36-6
2-{[5-(4-tert-butylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide	C23H25ClN4OS	538337-08-5